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Compound of Interest

Compound Name: SR1664

Cat. No.: B15545065 Get Quote

Researchers and laboratory personnel handling SR1664, a peroxisome proliferator-activated γ

(PPAR-γ) modulator, must adhere to strict disposal protocols to ensure personnel safety and

environmental compliance. This guide provides essential, step-by-step information for the

proper disposal of SR1664 in a laboratory setting.

Immediate Safety and Handling Precautions
Before handling SR1664, it is crucial to be familiar with its safety profile. SR1664 is a red solid

and is classified as a combustible solid.[1] Standard handling procedures for chemical reagents

should be followed.

Personal Protective Equipment (PPE):

Gloves: Chemical-resistant gloves are mandatory.

Lab Coat: A protective lab coat must be worn.

Eye Protection: Safety glasses or goggles are required.

Respiratory Protection: When handling the powdered form or if there is a risk of

aerosolization, a fume hood or appropriate respiratory protection should be used.
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The disposal of SR1664 and any contaminated materials must be managed as hazardous

waste. Improper disposal can pose a significant environmental risk and is a violation of

regulations.

Waste Segregation: All waste materials containing SR1664, including unused compound,

contaminated labware (e.g., pipette tips, vials, tubes), and spill cleanup materials, must be

collected in a designated and clearly labeled hazardous waste container. Do not mix SR1664
waste with other chemical waste streams unless their compatibility has been confirmed.

Container Labeling: The hazardous waste container must be in good condition, free from

external contamination, and securely sealed. It must be clearly labeled with "Hazardous

Waste," the chemical name "SR1664," and any associated hazard symbols.

Storage of Waste: The sealed and labeled hazardous waste container should be stored in a

designated, secure, and well-ventilated satellite accumulation area. The container should

remain closed except when adding waste.

Final Disposal: Arrange for the collection and disposal of the hazardous waste through a

licensed environmental waste management contractor. It is imperative to follow all local,

state, and federal regulations for hazardous waste disposal.

Spill and Exposure Procedures
In the event of a spill or exposure to SR1664, the following immediate actions should be taken:

Spill:

Evacuate the immediate area to prevent further exposure.

Wear appropriate PPE before attempting to clean the spill.

For solid spills, carefully sweep or scoop the material to avoid creating dust.

For solutions, absorb the spill using an inert material such as vermiculite, sand, or earth.

Place all contaminated materials into a sealed and labeled container for hazardous waste

disposal.
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Clean the spill area with a suitable solvent, followed by washing with soap and water.

Exposure:

Skin Contact: Immediately wash the affected area with copious amounts of soap and

water. Remove any contaminated clothing.

Eye Contact: Rinse the eyes cautiously with water for several minutes. If contact lenses

are present, remove them if it is safe to do so and continue rinsing.

Inhalation: Move the individual to an area with fresh air and ensure they are in a position

comfortable for breathing.

Seek medical attention if any symptoms of exposure develop.

SR1664 Properties and Handling Data
For easy reference, the following table summarizes key quantitative data for SR1664.

Property Value Reference

Molecular Formula C₃₃H₂₉N₃O₅ [1][2]

Molecular Weight 547.60 g/mol [1][2]

Appearance Red solid [1][3]

Solubility DMSO: 50 mg/mL [1]

Storage Temperature -20°C [1][2][3]

Storage Class 11 - Combustible Solids [1]

Experimental Workflow for SR1664 Disposal
The logical flow for the proper disposal of SR1664 is outlined in the diagram below. Adherence

to this workflow is critical for maintaining a safe laboratory environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426

Email: info@benchchem.com
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